Structural Elucidation and NMR Profiling of 4-(2-Methoxyethyl)oct-1-ene: A Comprehensive Guide
Structural Elucidation and NMR Profiling of 4-(2-Methoxyethyl)oct-1-ene: A Comprehensive Guide
Executive Summary
The accurate structural elucidation of complex aliphatic molecules requires a deep understanding of how specific functional groups perturb local magnetic environments. This whitepaper provides an in-depth predictive profiling of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts for 4-(2-methoxyethyl)oct-1-ene . By deconstructing the molecule into its core structural motifs—a terminal alkene, an aliphatic backbone, and an ether-containing substituent—we establish the mechanistic causality behind its spectral signature. Furthermore, we outline a self-validating experimental protocol designed to ensure high-fidelity data acquisition for researchers and drug development professionals.
Structural Deconstruction & Mechanistic Causality
To predict and interpret the NMR spectrum of 4-(2-methoxyethyl)oct-1-ene, we must map the molecule and isolate the localized electromagnetic forces at play.
The molecule consists of an 8-carbon principal chain (oct-1-ene) with a 2-methoxyethyl substituent (-CH 2 -CH 2 -O-CH 3 ) located at the C4 position. The chemical shifts of this compound are governed by three primary mechanistic drivers:
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Magnetic Anisotropy (Alkene Motif): The π -electrons of the C1=C2 double bond circulate under the applied magnetic field ( B0 ), creating an induced magnetic field. Protons situated in the deshielding cone of this induced field experience a higher net magnetic field, shifting their resonance significantly downfield[1].
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Inductive Deshielding (Ether Motif): The highly electronegative oxygen atom in the methoxyethyl group withdraws electron density through the σ -bond network. This reduction in local diamagnetic shielding exposes adjacent nuclei (alpha and beta positions) to a stronger effective magnetic field, pushing their chemical shifts downfield[2].
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Diamagnetic Shielding (Aliphatic Motif): The C5–C8 alkyl chain is electronically saturated and distant from both the alkene and the oxygen atom. These nuclei reside in electron-dense environments, resulting in strong diamagnetic shielding and upfield resonance[3].
Figure 2: Logical relationship between structural features and NMR shielding effects.
Predicted 1 H NMR Profile
The predicted 1 H NMR chemical shifts are derived using established empirical additivity rules and molecular orbital theory[2],[3]. The table below summarizes the expected resonances, multiplicities, and the underlying physical causality for each proton environment.
| Position | Predicted Shift ( δ , ppm) | Multiplicity | Integration | Assignment / Causality |
| H8 | 0.88 | Triplet (t) | 3H | Terminal methyl; resides in a highly shielded aliphatic environment. |
| H5, H6, H7 | 1.20 - 1.40 | Multiplet (m) | 6H | Methylene chain; standard diamagnetic shielding with complex overlapping scalar couplings. |
| H4 | 1.40 - 1.60 | Multiplet (m) | 1H | Branched methine; slightly deshielded by the adjacent alkyl networks. |
| H1' | 1.45 - 1.65 | Multiplet (m) | 2H | Methylene beta to oxygen; inductive effect is heavily attenuated by distance. |
| H3 | 2.00 - 2.15 | Multiplet (m) | 2H | Allylic methylene; deshielded by the proximity to the alkene π -system. |
| H3' | 3.30 | Singlet (s) | 3H | Methoxy methyl; strong inductive deshielding by the directly attached oxygen. |
| H2' | 3.35 - 3.45 | Triplet (t) | 2H | Methylene alpha to oxygen; strong inductive deshielding. |
| H1 | 4.90 - 5.05 | Multiplet (m) | 2H | Terminal alkene; deshielded by π -electron anisotropy. The terminal position is less deshielded than the internal position. |
| H2 | 5.70 - 5.85 | Multiplet (m) | 1H | Internal alkene; experiences maximum anisotropic deshielding and complex vicinal/geminal coupling[1]. |
Predicted 13 C NMR Profile
The 13 C NMR spectrum offers a highly resolved map of the carbon skeleton due to the broader chemical shift range (~220 ppm) and the lack of homonuclear coupling (when proton-decoupled).
| Position | Predicted Shift ( δ , ppm) | Type | Assignment / Causality |
| C8 | 14.1 | CH 3 | Terminal methyl carbon; maximum diamagnetic shielding. |
| C7 | 23.0 | CH 2 | Aliphatic methylene. |
| C6 | 29.5 | CH 2 | Aliphatic methylene. |
| C5 | 33.0 | CH 2 | Aliphatic methylene. |
| C1' | 34.0 | CH 2 | Methylene beta to oxygen. |
| C4 | 34.5 | CH | Branched methine carbon. |
| C3 | 38.0 | CH 2 | Allylic methylene; deshielded by the adjacent sp 2 hybridized carbon. |
| C3' | 58.5 | CH 3 | Methoxy methyl; strong inductive deshielding by the oxygen atom. |
| C2' | 71.0 | CH 2 | Methylene alpha to oxygen; maximum inductive deshielding for sp 3 carbons. |
| C1 | 115.0 | CH 2 | Terminal sp 2 carbon; alkene anisotropy. |
| C2 | 138.5 | CH | Internal sp 2 carbon; deshielded relative to C1 due to alkyl group polarization[1]. |
Experimental Methodology: Self-Validating NMR Acquisition
To empirically verify the predicted shifts of 4-(2-methoxyethyl)oct-1-ene, the following step-by-step protocol must be executed. This methodology is designed as a self-validating system , ensuring that every step contains an internal check to guarantee data integrity.
Step-by-Step Protocol
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Sample Preparation (Internal Referencing): Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3 ) containing 0.03% v/v tetramethylsilane (TMS). Transfer the solution to a 5 mm precision NMR tube. Causality: TMS acts as an internal standard. Because silicon is less electronegative than carbon, TMS protons and carbons are highly shielded, providing a reliable, self-validating 0.00 ppm baseline for the chemical shift axis.
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Probe Tuning and Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune the probe's resonance circuit to the exact Larmor frequencies of 1 H and 13 C, and match the impedance to 50 ohms. Causality: This maximizes radiofrequency (RF) power transfer, optimizing the signal-to-noise ratio (SNR) and preventing RF reflection that could cause spectral artifacts.
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Deuterium Locking and Gradient Shimming: Lock the spectrometer's magnetic field to the deuterium resonance of the CDCl 3 solvent. Execute a 3D gradient shimming protocol (optimizing Z0, Z1, Z2, and higher-order shims). Causality: The D-lock self-corrects for magnetic field drift over time. Shimming homogenizes the B0 field across the sample volume, which is critical for resolving fine J -coupling multiplets in the alkene region.
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Pulse Sequence Execution:
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For 1 H NMR: Execute a standard 30° pulse sequence (zg30). Set the relaxation delay ( D1 ) to 2 seconds to ensure complete longitudinal relaxation ( T1 ) between scans. Acquire 16 scans.
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For 13 C NMR: Execute a proton-decoupled sequence (zgpg30 using WALTZ-16 decoupling). Set D1 to 2-3 seconds and acquire ≥ 1024 scans. Causality: Proton decoupling collapses complex C-H multiplets into sharp singlets, drastically improving resolution. It also enhances the 13 C signal intensity via the Nuclear Overhauser Effect (NOE).
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Data Processing & Phase Correction: Apply a Fourier Transform (FT) to the Free Induction Decay (FID). Perform zero-order and first-order phase corrections to yield purely absorptive peak shapes. Calibrate the axis to TMS (0.00 ppm).
Figure 1: Standardized self-validating workflow for high-resolution 1D NMR acquisition.
Conclusion
The structural elucidation of 4-(2-methoxyethyl)oct-1-ene via NMR spectroscopy relies on the predictable interplay of inductive forces and magnetic anisotropy. By isolating the ether and alkene motifs, analysts can confidently assign the highly deshielded resonances (3.30–5.85 ppm in 1 H; 58.5–138.5 ppm in 13 C) against the shielded aliphatic backbone. Adhering to the self-validating acquisition protocol ensures that these theoretical predictions translate into high-fidelity, reproducible empirical data.
References
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Title: Nuclear Magnetic Resonance (NMR) of Alkenes Source: Chemistry LibreTexts URL: [Link]
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Title: Origin of 13C NMR chemical shifts elucidated based on molecular orbital theory Source: RSC Advances URL: [Link]
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Title: Structure Determination of Organic Compounds: Tables of Spectral Data Source: Springer URL: [Link]
Sources
- 1. chem.libretexts.org [chem.libretexts.org]
- 2. Origin of 13C NMR chemical shifts elucidated based on molecular orbital theory: paramagnetic contributions from orbital-to-orbital transitions for the pre-α, α, β, α-X, β-X and ipso-X effects, along with effects from characteristic bonds and groups - RSC Advances (RSC Publishing) [pubs.rsc.org]
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